Cas no 1286898-52-9 (Methyl 3-[(2-chlorobenzyl)oxy]benzoate)

• Product Name: Methyl 3-[(2-chlorobenzyl)oxy]benzoate
• CAS No: 1286898-52-9
• MF: C₁₅H₁₃ClO₃
• MW: 276.7149
• CID: 5095120
• Update Time: 2025-10-29

Methyl 3-[(2-chlorobenzyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-benzyloxy)-benzoic acid methyl ester
• methyl 3-[(2-chlorobenzyl)oxy]benzoate
• methyl 3-[(2-chlorophenyl)methoxy]benzoate
• Methyl 3-((2-chlorobenzyl)oxy)benzoate
• starbld0012733
• Methyl 3-[(2-chlorobenzyl)oxy]benzoate

• Inchi： 1S/C15H13ClO3/c1-18-15(17)11-6-4-7-13(9-11)19-10-12-5-2-3-8-14(12)16/h2-9H,10H2,1H3
• InChI Key： JYAOGRKPLPMRSK-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])OC1=C([H])C([H])=C([H])C(C(=O)OC([H])([H])[H])=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 392.2±22.0 °C at 760 mmHg
• Flash Point: 155.5±21.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-[(2-chlorobenzyl)oxy]benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-[(2-chlorobenzyl)oxy]benzoate

Comprehensive Overview of Methyl 3-[(2-chlorobenzyl)oxy]benzoate (CAS No. 1286898-52-9): Properties, Applications, and Industry Insights

Methyl 3-[(2-chlorobenzyl)oxy]benzoate (CAS 1286898-52-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a chlorobenzyl ether linkage and a methyl benzoate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₅H₁₃ClO₃ and precise architecture enable selective reactivity, making it valuable for designing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity, aligning with the growing demand for targeted drug discovery and sustainable crop protection solutions.

The compound's synthesis route typically involves Williamson ether synthesis between 3-hydroxybenzoic acid derivatives and 2-chlorobenzyl halides, followed by esterification. Researchers emphasize its structural tunability—a key advantage when developing SAR (Structure-Activity Relationship) libraries. With the pharmaceutical industry's shift toward fragment-based drug design, Methyl 3-[(2-chlorobenzyl)oxy]benzoate offers a privileged scaffold for optimizing pharmacokinetic properties. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in API manufacturing.

In agrochemical applications, this compound's chlorinated aromatic system demonstrates promising interactions with plant metabolic pathways. As the agricultural sector seeks low-residue pesticides, derivatives of 1286898-52-9 are being evaluated for their environmental persistence and biodegradability profiles. The European Chemicals Agency (ECHA) database notes its use in proprietary formulations, though full toxicological data remains under investigation—a reflection of the industry's heightened focus on green chemistry principles.

Market trends reveal increasing patent filings incorporating Methyl 3-[(2-chlorobenzyl)oxy]benzoate scaffolds, particularly in kinase inhibitor development for oncology. Its logP value (~3.2) suggests favorable membrane permeability, addressing a common challenge in CNS drug delivery. Supply chain analysts note stable production among specialty chemical manufacturers in Asia and Europe, with pricing influenced by chlorobenzyl chloride feedstock availability. Proper storage recommendations include inert atmospheres below 4°C to preserve its hydrolytic stability.

Ongoing research explores the compound's utility in photoaffinity labeling and proteolysis-targeting chimeras (PROTACs), cutting-edge areas in chemical biology. Regulatory documentation emphasizes compliance with REACH and FDA GMP standards when used in drug development pipelines. As computational tools like molecular docking accelerate compound screening, 1286898-52-9 continues to attract attention for its balanced lipophilicity and hydrogen bonding capacity—properties essential for modern rational drug design methodologies.